Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Chun-Ling Zhu,Chun-Hua Lu,Farong Chen Chem. Commun., 2009, 6845-6847
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Thomas Scattolin,Isabella Caligiuri,Luciano Canovese,Nicola Demitri,Roberto Gambari,Ilaria Lampronti,Claudio Santo,Fabiano Visentin Dalton Trans., 2018,47, 13616-13630
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Mariska de Munnik,Pauline A. Lang,Gareth W. Langley,Tika R. Malla,Anthony Tumber,Christopher J. Schofield,Jürgen Brem Chem. Commun., 2019,55, 10214-10217
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Lijun Gu,Cheng Jin,Wei Wang,Yonghui He,Guangyu Yang,Ganpeng Li Chem. Commun., 2017,53, 4203-4206
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Zengzhuan Yang,Fangling Lu,Haiyan Li,Yuying Zhang,Wen Lin,Peng Guo,Juelin Wan,Renyi Shi,Tao Wang Org. Chem. Front., 2020,7, 4064-4068
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Lei Wu,Yuyu Fang,Yiming Jia,Yuanyou Yang,Jiali Liao,Ning Liu,Xinshi Yang,Wen Feng,Jialin Ming,Lihua Yuan Dalton Trans., 2014,43, 3835-3838
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Liangmiao Zhang,Jianing Yao,Fang Xia,Yunfeng Guo,Chuanxiang Cao,Zhang Chen,Yanfeng Gao,Hongjie Luo Inorg. Chem. Front., 2018,5, 550-558
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Yi-Gang Wu,Juan-Juan Hu,Xue-Qing Song,Zhong-Ying Ma,Jing-Yuan Xu Inorg. Chem. Front., 2019,6, 1040-1049
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Janjira Panchompoo,Leigh Aldous,Richard G. Compton New J. Chem., 2010,34, 2643-2653
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Qingcong (Ray) Zeng,Kuang-Hsu Wu,Yang Li,Fernanda Condi de Godoi,Ian R. Gentle J. Mater. Chem. A, 2014,2, 6439-6447
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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